2-(1-Ethyl-2-methyl-1H-indole-3-carbonyl)-5-nitrobenzoic acid

• CAS No.: 54574-49-1
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol
• IUPAC Name: 2-(1-ethyl-2-methylindole-3-carbonyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C19H16N2O5/c1-3-20-11(2)17(14-6-4-5-7-16(14)20)18(22)13-9-8-12(21(25)26)10-15(13)19(23)24/h4-10H,3H2,1-2H3,(H,23,24)
• InChI Key: FLAOENSWRYYQEU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=CC=CC=C21)C(=O)C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)O)C

Description

2-(1-Ethyl-2-methyl-1H-indole-3-carbonyl)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C19H16N2O5 and its molecular weight is 352.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 67.2 g (0.4 mole) of 4-nitrophthalic anhydride and 63.0 g (0.32 mole) of 80.6 percent active 1-ethyl-2-methylindole in 50 ml of ethylene dichloride was heated at reflux for two hours. The reaction mixture was then allowed to cool to room temperature. The yellow precipitate which separated was collected by filtration, washed with fresh ethylene dichloride and dried to obtain 64.5 g of 2-[(1-ethyl-2-methyl-3-indolyl)carbonyl]-5-nitrobenzoic acid (Formula VIII: R0 =R2 =R3 =Y1 =H; R1 =NO2 ; R5 =CH3 ; R6 =CH2CH3) having a melting point of 203°-204° C.